Cas no 2172630-14-5 (3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}propanoic acid)

• Product Name: 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}propanoic acid
• CAS No: 2172630-14-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5877519
• PubChem ID: 165533023
• Update Time: 2025-11-01

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}propanoic acid
• 3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]cyclohexyl}propanoic acid
• 2172630-14-5
• EN300-1566702

• Inchi： 1S/C28H32N2O5/c31-25(30-28(17-14-26(32)33)15-6-1-7-16-28)13-8-18-29-27(34)35-19-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-5,8-13,24H,1,6-7,14-19H2,(H,29,34)(H,30,31)(H,32,33)/b13-8+
• InChI Key： RXMMWEAQNQBHJH-MDWZMJQESA-N
• SMILES： O=C(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CCC(=O)O)CCCCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}propanoic acid

Introduction to 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}propanoic acid (CAS No. 2172630-14-5)

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}propanoic acid, identified by the chemical abstracts service number CAS No. 2172630-14-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound features a complex molecular architecture, incorporating a cyclohexyl ring, an amide linkage, and a fluorenyl moiety, which collectively contribute to its unique physicochemical properties and potential biological activities.

The molecular structure of this compound can be broken down into several key functional groups. The fluorenylmethoxycarbonyl (Fmoc) group, a common protecting group in peptide synthesis, is present in the molecule. This group not only influences the reactivity of the compound but also suggests potential applications in peptide coupling and modification processes. Additionally, the presence of an amide bond in the side chain introduces hydrogen bonding capabilities, which can be crucial for interactions with biological targets such as proteins and enzymes.

The cyclohexyl ring in 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}propanoic acid contributes to its steric bulk and rigidity, which can affect both its solubility and binding affinity. This structural feature is often exploited in drug design to optimize pharmacokinetic profiles and target specificity. The propanoic acid moiety at the end of the molecule provides a carboxylic acid functionality, which can participate in various chemical reactions, including esterification and amidation, further expanding its synthetic utility.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of complex molecules like 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}propanoic acid with greater accuracy. These tools have been instrumental in identifying potential binding sites on biological targets and assessing the compound's interaction mechanisms. For instance, studies have shown that the fluorenyl group can enhance binding affinity due to its hydrophobic interactions with aromatic residues in proteins. Similarly, the amide bond can form hydrogen bonds with polar regions of biological targets, increasing the compound's specificity.

In vitro studies have begun to explore the pharmacological properties of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}propanoic acid, particularly its potential as an inhibitor or modulator of key enzymes involved in metabolic pathways. Preliminary results indicate that this compound may exhibit inhibitory activity against certain proteases and kinases, making it a promising candidate for further investigation in therapeutic contexts. The Fmoc group's presence also suggests potential applications in enzyme engineering and protein modification techniques.

The synthesis of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocyclohexyl}propanoic acid presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as solid-phase peptide synthesis (SPPS) have been adapted to incorporate the necessary functional groups efficiently. Additionally, catalytic methods have been explored to streamline certain steps in the synthesis process, reducing costs and improving yields.

The environmental impact of synthesizing and handling 3-{1-4-(9H-fluoren}-9 -yl)methoxycarbonyl}amino)but}-2 enaminodicyclohexyl propanoic acid is also an important consideration. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce hazardous byproducts. For example, solvent-free reactions and biocatalytic approaches have been investigated as alternatives to traditional synthetic methods. These innovations not only improve sustainability but also enhance the safety of laboratory operations.

Future research directions for 3-{1--{((9H-fluoren}-9 -yl)methoxycarbonyl}) amino)but}-2 enaminodicyclohexy l propanoic acid include exploring its role in drug development pipelines. By leveraging structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists can gain deeper insights into how this compound interacts with biological targets at the atomic level. These structural insights are crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The versatility of CAS No 2172630 14 5 makes it a valuable tool for interdisciplinary research spanning organic chemistry, medicinal biology, and drug discovery. Its unique structural features offer opportunities for innovation across multiple domains, from developing novel therapeutics to advancing synthetic methodologies. As our understanding of molecular interactions continues to grow, compounds like this are poised to play a pivotal role in shaping the future of pharmaceutical science.